![molecular formula C9H2Cl2F2OS B8792560 3-Chloro-4,7-difluorobenzo[b]thiophene-2-carbonyl chloride CAS No. 566172-81-4](/img/structure/B8792560.png)
3-Chloro-4,7-difluorobenzo[b]thiophene-2-carbonyl chloride
Description
3-Chloro-4,7-difluorobenzo[b]thiophene-2-carbonyl chloride is a heterocyclic organic compound . It has a molecular weight of 267.079386 g/mol and a molecular formula of C9H2Cl2F2OS . The IUPAC name for this compound is 3-chloro-4,7-difluoro-1-benzothiophene-2-carbonyl chloride .
Molecular Structure Analysis
The canonical SMILES structure for this compound is C1=CC(=C2C(=C1F)C(=C(S2)C(=O)Cl)Cl)F . This indicates that the compound has a benzothiophene core with chlorine and fluorine substituents, and a carbonyl chloride functional group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 267.079386 g/mol and an exact mass of 265.91700 . It has 4 hydrogen bond acceptors and no hydrogen bond donors . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility are not provided in the search results.Safety and Hazards
The compound is associated with some safety hazards. It has been classified as an eye irritant and skin sensitizer . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling .
properties
CAS RN |
566172-81-4 |
|---|---|
Product Name |
3-Chloro-4,7-difluorobenzo[b]thiophene-2-carbonyl chloride |
Molecular Formula |
C9H2Cl2F2OS |
Molecular Weight |
267.08 g/mol |
IUPAC Name |
3-chloro-4,7-difluoro-1-benzothiophene-2-carbonyl chloride |
InChI |
InChI=1S/C9H2Cl2F2OS/c10-6-5-3(12)1-2-4(13)7(5)15-8(6)9(11)14/h1-2H |
InChI Key |
YPIYSSMYLDXWFB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C(=C1F)C(=C(S2)C(=O)Cl)Cl)F |
Origin of Product |
United States |
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